Cas no 30146-33-9 (2,4-Pteridinediamine,7-(4-chlorophenyl)-, hydrochloride (1:1))

• Product Name: 2,4-Pteridinediamine,7-(4-chlorophenyl)-, hydrochloride (1:1)
• CAS No: 30146-33-9
• MF: C₁₂H₁₀Cl₂N₆
• MW: 309.153998851776
• CID: 318327
• PubChem ID: 24191654
• Update Time: 2025-04-19

2,4-Pteridinediamine,7-(4-chlorophenyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2,4-Pteridinediamine,7-(4-chlorophenyl)-, hydrochloride (1:1)
• 7-(4-chlorophenyl)pteridine-2,4-diamine,hydrochloride
• 7-(4-Chlorophenyl)pteridine-2,4-diamine--hydrogen chloride (1/1)
• NSC125713
• 30146-33-9
• DTXSID20638041
• NSC-125713
• NSC 125713

• Inchi： 1S/C12H9ClN6.ClH/c13-7-3-1-6(2-4-7)8-5-16-9-10(14)18-12(15)19-11(9)17-8;/h1-5H,(H4,14,15,17,18,19);1H
• InChI Key： QETIOTKLTIOBGM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=NC2=C(N)N=C(N)N=C2N=1.Cl

Computed Properties

• Exact Mass: 272.05797
• Monoisotopic Mass: 308.0343997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 103.6